Cas no 205526-24-5 (FMOC-L-3,5-Difluorophenylalanine)

• Product Name: FMOC-L-3,5-Difluorophenylalanine
• CAS No: 205526-24-5
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• MDL: MFCD00797579
• CID: 66720
• PubChem ID: 2774201
• Update Time: 2025-08-02

FMOC-L-3,5-Difluorophenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,5-difluorophenyl)propanoic acid
• 3,5-Difluoro-L-Phenylalanine
• 3,5-Difluoro-N-Fmoc-L-phenylalanine
• (2S)-3-(3,5-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (S)-N-FMoc-3,5-difluorophenylalanine
• 3,5-Difluoro-L-phenylalanine, N-FMOC protected
• 3,5-DIFLUORO-L-PHENYLALANINE,FMOC PROTECTED
• Fmoc-3,5-difluoro-L-phenylalanine
• FMOC-L-3,5-DIFLUOROPHE
• Fmoc-L-3,5-Difluorophenylalanine
• Fmoc-Phe(3,5-DiF)-OH
• Fmoc-Phe(3,5-F2)-OH
• AC-9903
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonyl)-3-(3,5-difluorophenyl)propanoic acid
• L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,5-difluoro-
• SCHEMBL119542
• HY-W010927
• 3,5-Difluoro-L-phenylalanine, N-Fmoc protected (Fmoc-L-Phe(3,5-diF)-OH)
• EN300-3412077
• DS-6044
• A4467
• (S)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID
• 205526-24-5
• Fmoc-Phe(3,5-F2)-OH, >=98.0% (HPLC)
• AKOS015908102
• MFCD00797579
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-3,5-difluoro-L-phenylalanine
• S12190
• DTXSID60378939
• (2S)-3-(3,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• J-013407
• CS-W011643
• DB-001158
• (2S)-3-(3,5-Difluorophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• FMOC-L-3,5-Difluorophenylalanine

• MDL： MFCD00797579
• Inchi： 1S/C24H19F2NO4/c25-15-9-14(10-16(26)12-15)11-22(23(28)29)27-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,12,21-22H,11,13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： UYEQBZISDRNPFC-QFIPXVFZSA-N
• SMILES： FC1C=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 423.12800
• Monoisotopic Mass: 423.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Boiling Point: 610.7℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.63000
• LogP: 4.89010

FMOC-L-3,5-Difluorophenylalanine Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Additional information on FMOC-L-3,5-Difluorophenylalanine

FMOC-L-3,5-Difluorophenylalanine (CAS No. 205526-24-5): A Comprehensive Overview

FMOC-L-3,5-Difluorophenylalanine (CAS No. 205526-24-5) is a fluorinated amino acid derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is a derivative of phenylalanine, a naturally occurring essential amino acid, with the addition of two fluorine atoms at the 3 and 5 positions of the aromatic ring. The introduction of fluorine atoms introduces unique chemical and biological properties, making it a valuable molecule for various applications.

The FMOC (9-fluorenylmethyloxycarbonyl) protecting group is commonly used in peptide synthesis to protect the amino terminus of amino acids during solid-phase synthesis. This group ensures that the reactive amine group remains inert until it is selectively removed under specific conditions. The combination of FMOC with L-3,5-difluorophenylalanine creates a versatile building block for constructing complex peptides and proteins with precise control over their structure and function.

Recent studies have highlighted the potential of fluorinated amino acids in drug discovery and development. Fluorination can significantly alter the physicochemical properties of molecules, such as increasing lipophilicity, improving metabolic stability, and enhancing bioavailability. These attributes make FMOC-L-3,5-difluorophenylalanine an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In terms of synthesis, FMOC-L-3,5-difluorophenylalanine can be prepared through a multi-step process involving fluorination reactions and peptide coupling techniques. The use of advanced fluorination methods, such as electrophilic fluorination or transition-metal-mediated coupling reactions, has enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow chemistry to optimize the production process further.

The biological activity of FMOC-L-3,5-difluorophenylalanine has been extensively studied in vitro and in vivo models. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising lead compound for drug development.

From an analytical standpoint, modern analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize FMOC-L-3,5-difluorophenylalanine. These techniques provide detailed insights into its molecular structure, purity, and stability under various conditions.

In conclusion, FMOC-L-3,5-difluorophenylalanine (CAS No. 205526-24-5) is a valuable compound with diverse applications in peptide synthesis and drug discovery. Its unique chemical properties and biological activity make it a subject of ongoing research interest. As advancements in synthetic methods and analytical techniques continue to evolve, the potential for this compound to contribute to innovative therapeutic solutions remains promising.